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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Methylbenzylamine, also known as 4-methylbenzylamine, is an aromatic amine with a wide
range of applications in organic synthesis and pharmaceutical development. It serves as a
crucial building block for the synthesis of various bioactive molecules and as a resolving agent
in chiral separations.[1][2] A thorough understanding of its physical properties is essential for its
effective handling, characterization, and application in research and development. This guide
provides a detailed overview of the key physical and spectroscopic properties of p-
methylbenzylamine, complete with experimental methodologies and data presented for clarity
and comparative analysis.

Molecular and Chemical Identity

p-Methylbenzylamine is a primary amine consisting of a benzyl group substituted with a methyl
group at the para position of the benzene ring.
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Identifier Value

IUPAC Name (4-methylphenyl)methanamine[3]

CAS Number 104-84-7[3]

Molecular Formula CsH11NJ[3]

Molecular Weight 121.18 g/mol [3]

SMILES Cclccc(CN)ccl

nChi 1S/C8H11N/c1-7-2-4-8(6-9)5-3-7/h2-
5H,6,9H2,1H3

InChlKey HMTSWYPNXFHGEP-UHFFFAOYSA-N

Physicochemical Properties

The following table summarizes the key physicochemical properties of p-methylbenzylamine.

These values are critical for predicting its behavior in various solvents and under different

experimental conditions.

Property Value Reference
Appearance Liquid or solid [4]

Melting Point 12-13 °C (lit.) [41[5]
Boiling Point 195 °C (lit.) [41[5]
Density 0.952 g/mL at 25 °C (lit.) [5]
Refractive Index (n20/D) 1.534 (lit.) [5]

Flash Point 80 °C (176 °F) - closed cup [5]

Vapor Pressure 0.429 mmHg at 25°C [4]

LogP 2.154 [4]

Spectroscopic Data
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Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

chemical compounds. The following sections detail the characteristic spectral data for p-

methylbenzylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR): The *H NMR spectrum of p-methylbenzylamine provides information

about the different types of protons and their chemical environments.

e Solvent: CDCIs

o Reference:[4][6]

Chemical Shift Lo . .
Multiplicity Integration Assignment
(ppm)
Aromatic protons
~7.1-7.2 m 4H
(CeHa)
Methylene protons (-
~3.8 s 2H Y P (
CH2NHz2)
~2.3 s 3H Methyl protons (-CHs)
~1.4 S 2H Amine protons (-NHz)

13C NMR (Carbon-13 NMR): The 3C NMR spectrum reveals the number of unique carbon

atoms in the molecule.
e Solvent: CDCIs

» Reference:[4]
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Chemical Shift (ppm) Assighment

~140 Quaternary aromatic carbon (C-CHs)
~136 Quaternary aromatic carbon (C-CHzNH2)
~129 Aromatic CH

~127 Aromatic CH

~46 Methylene carbon (-CHz2NH2)

~21 Methyl carbon (-CHs)

Infrared (IR) Spectroscopy

The IR spectrum of p-methylbenzylamine shows characteristic absorption bands corresponding
to the functional groups present in the molecule.

e Technique: Liquid film

o Reference:[4]

Wavenumber (cm—?) Intensity Assignment

~3300-3400 Strong, broad N-H stretch (primary amine)
~3000-3100 Medium C-H stretch (aromatic)
~2850-2950 Medium C-H stretch (aliphatic)
~1600 Medium N-H bend (scissoring)
~1510, 1450 Medium to strong C=C stretch (aromatic ring)

C-H bend (para-disubstituted
~810 Strong )
aromatic)

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight.
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e Molecular lon (M+): m/z =121
o Reference:[3]

Experimental Protocols

Detailed and standardized experimental procedures are crucial for obtaining reliable and
reproducible data. The following sections outline the general methodologies for determining the
key physical properties of p-methylbenzylamine.

Determination of Melting Point

Apparatus:

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)
e Capillary tubes (sealed at one end)

e Thermometer (calibrated)

Procedure:

A small, dry sample of p-methylbenzylamine is finely powdered.

e The capillary tube is packed with the sample to a height of 2-3 mm by tapping the sealed end
on a hard surface.

e The packed capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated rapidly to a temperature approximately 10-15 °C below the expected
melting point.

e The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

e The temperature range from the appearance of the first liquid drop to the complete
liguefaction of the sample is recorded as the melting point range.

Determination of Boiling Point
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Apparatus:

Distillation apparatus (including a round-bottom flask, distillation head with a thermometer
adapter, condenser, and receiving flask)

Heating mantle or oil bath

Boiling chips

Calibrated thermometer

Procedure:

A sample of p-methylbenzylamine (typically 5-10 mL) is placed in the round-bottom flask
along with a few boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled. The thermometer bulb should be positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor that is in equilibrium with the boiling liquid.

e The heating mantle is turned on, and the liquid is heated to a gentle boil.

e The temperature is recorded when it stabilizes, which indicates that the vapor is condensing
on the thermometer bulb at a constant rate. This stable temperature is the boiling point of the
liquid at the given atmospheric pressure.

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of p-
methylbenzylamine.
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Diagram 1: Spectroscopic Analysis Workflow for p-Methylbenzylamine

Click to download full resolution via product page
Caption: Spectroscopic Analysis Workflow for p-Methylbenzylamine.

Conclusion

This technical guide provides a comprehensive summary of the essential physical properties of
p-methylbenzylamine. The tabulated data offers a quick reference for researchers, while the

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b130917?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

outlined experimental protocols provide a foundation for the consistent and accurate
determination of these properties. The included spectroscopic information is vital for the
structural confirmation and purity assessment of this important chemical intermediate. A
thorough understanding and application of this information will facilitate the successful use of p-
methylbenzylamine in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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